Cas no 2138409-03-5 (2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid)

• Product Name: 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid
• CAS No: 2138409-03-5
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD28135351
• CID: 5611705
• PubChem ID: 165835599
• Update Time: 2025-05-23

2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-842829
• 2-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid
• 2138409-03-5
• 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid

• MDL： MFCD28135351
• Inchi： 1S/C13H13NO2S/c1-8(2)11-7-17-12(14-11)9-5-3-4-6-10(9)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： AOJZXDDHTPLTNN-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid

Introduction to 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid (CAS No. 2138409-03-5)

2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid, also known by its CAS number 2138409-03-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The structure of 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid consists of a benzene ring substituted with a thiazole moiety and an isopropyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound. Thiazoles are heterocyclic compounds with a five-membered ring containing one sulfur and one nitrogen atom, which can form stable complexes with various metal ions. This property makes them valuable in the development of metal-based drugs and catalysts.

In the context of pharmaceutical research, 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid has been studied for its potential as an anticancer agent. Recent studies have shown that thiazole derivatives can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thiazole derivatives effectively inhibited the activity of protein kinases, which are key regulators of cell cycle progression and survival.

Beyond its anticancer properties, 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid has also been investigated for its antimicrobial activity. Thiazoles are known to disrupt bacterial cell walls and inhibit essential enzymes involved in microbial metabolism. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that thiazole derivatives exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding highlights the potential of 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid as a lead compound for developing novel antibiotics.

The synthesis of 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 4-isopropylthiosemicarbazide with an appropriate benzoyl chloride or acid derivative. The resulting thiosemicarbazone is then cyclized under acidic conditions to form the desired thiazole ring. This synthetic strategy allows for the facile introduction of various substituents on the benzene ring and thiazole moiety, enabling the fine-tuning of the compound's biological activity.

In addition to its pharmaceutical applications, 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid has potential uses in other areas of chemistry. For example, thiazole derivatives have been employed as ligands in coordination chemistry to form stable complexes with transition metals. These metal complexes exhibit unique electronic and magnetic properties, making them valuable for applications in catalysis and materials science. A 2019 study in Inorganic Chemistry highlighted the use of thiazole-based ligands in palladium-catalyzed cross-coupling reactions, which are crucial for synthesizing complex organic molecules.

The environmental impact of synthetic compounds is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of thiazole derivatives have shown that many compounds in this class are biodegradable under aerobic conditions and have low toxicity to aquatic organisms. However, further research is needed to fully understand the environmental fate and effects of specific compounds like 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid.

In conclusion, 2-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid (CAS No. 2138409-03-5) is a promising compound with diverse applications in pharmaceuticals and chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.